Cas no 2172214-40-1 ((furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine)

• Product Name: (furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine
• CAS No: 2172214-40-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6104837
• PubChem ID: 165590745
• Update Time: 2025-07-03

(furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• (furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine
• 2172214-40-1
• EN300-1614881
• [(furan-2-yl)methyl](methyl)(2-methylbut-3-yn-2-yl)amine

• Inchi： 1S/C11H15NO/c1-5-11(2,3)12(4)9-10-7-6-8-13-10/h1,6-8H,9H2,2-4H3
• InChI Key： NCXRVIDIAGADFX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(C)C(C#C)(C)C

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 16.4Ų

Additional information on (furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine

Compound Introduction: (furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine (CAS No. 2172214-40-1)

(furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine is a specialized organic compound characterized by its intricate molecular structure, which includes a furan ring, an amine functional group, and a propargyl moiety. This compound, identified by its CAS number 2172214-40-1, has garnered attention in the chemical and pharmaceutical research communities due to its potential applications in synthetic chemistry and drug development.

The molecular architecture of this compound consists of a furan ring substituted at the 2-position with a methyl group, an amine group connected to a methyl group, and a propargyl chain derived from 2-methylbut-3-yn-2-yl. This unique combination of functional groups makes it a versatile intermediate in organic synthesis, particularly in the construction of more complex molecules.

In recent years, there has been growing interest in the use of heterocyclic compounds like furan-based derivatives in pharmaceutical research. The presence of the furan ring in this compound imparts specific electronic and steric properties that can influence its reactivity and interactions with biological targets. This has led to its exploration as a building block for novel therapeutic agents.

The propargyl group (2-methylbut-3-yn-2-yl) introduces a site for further functionalization, allowing chemists to attach various pharmacophores or modify the molecule for specific applications. This flexibility makes it particularly valuable in medicinal chemistry, where precise control over molecular structure is crucial for achieving desired biological activity.

Recent studies have highlighted the potential of this compound in the development of new drugs targeting various diseases. For instance, researchers have investigated its derivatives as inhibitors of enzymes involved in inflammatory pathways. The amine and methyl groups contribute to hydrogen bonding capabilities, which can enhance binding affinity to biological receptors.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitution, alkylation, and cyclization processes. The complexity of its synthesis underscores the expertise required to handle such molecules effectively. Advanced techniques in synthetic chemistry have enabled the efficient preparation of this compound in laboratory settings.

The pharmacological properties of (furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine are still under investigation, but preliminary data suggest promising applications in drug discovery. Its structural features make it a candidate for further development into novel therapeutic agents with potential benefits in treating conditions such as cancer, neurodegenerative disorders, and infectious diseases.

In conclusion, (furan-2-yl)methyl(methyl)(2-methylbut-3-yn-2-yl)amine (CAS No. 2172214-40-1) is a fascinating compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique molecular structure and functional groups make it a valuable tool for developing new drugs and exploring novel therapeutic strategies.